BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Applications of 2-(4-
Aminophenyl)ethanol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Aminophenyl)ethanol, also known as 4-aminophenethyl alcohol, is a versatile organic
compound with significant applications in pharmaceutical synthesis and materials science. Its
bifunctional nature, possessing both a primary aromatic amine and a primary alcohol, makes it
a valuable building block for the synthesis of more complex molecules. This technical guide
provides an in-depth overview of the commercial availability, key applications, and detailed
experimental protocols related to 2-(4-Aminophenyl)ethanol, tailored for professionals in
research and drug development.

Physicochemical Properties

2-(4-Aminophenyl)ethanol is a light brown to brown crystalline solid.[1] It is soluble in
methanol and other highly polar solvents.[1][2]
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Property Value Reference
CAS Number 104-10-9 [1112]
Molecular Formula C8H11NO [2]
Molecular Weight 137.18 g/mol [2]

Melting Point 107-110 °C [2]

Boiling Point 255 °C [2]

Density 1.063 g/cm3 (estimate) [2]

pKa 15.05 + 0.10 (Predicted) [2]

Commercial Availability and Suppliers

2-(4-Aminophenyl)ethanol is readily available from several major chemical suppliers. The
typical purity offered is around 97-98%. Below is a summary of some of the key suppliers and
their product offerings.

Supplier Product Number Purity Package Size
Sigma-Aldrich 261645 98% 5g, 25¢g
TCI Chemical A0394 >98.0% (GC) 25¢, 100g
Thermo Scientific
L15223 97% 5g, 25g, 100g

(Alfa Aesar)
TRC A585045 Not specified 10g

Key Applications

The primary applications of 2-(4-Aminophenyl)ethanol stem from its utility as a chemical
intermediate.

Pharmaceutical Synthesis: Mirabegron Intermediate
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A significant application of 2-(4-Aminophenyl)ethanol is its role as a key intermediate in the
synthesis of Mirabegron.[3][4][5][6][7] Mirabegron is a 33-adrenergic agonist used for the
treatment of overactive bladder.[6] In the synthesis of Mirabegron, 2-(4-Aminophenyl)ethanol
is typically reacted with a protected 2-aminothiazole-5-acetic acid derivative.[4]

Materials Science

2-(4-Aminophenyl)ethanol is also utilized in the field of materials science:

o Polymer Synthesis: It serves as a hon-symmetric monomer in the preparation of ordered
poly(amide-ester)s.[1]

o Synthesis of 4-aminostyrene: It can be dehydrated to produce 4-aminostyrene, a valuable
monomer for the production of functional polymers.[1]

e Graphene Functionalization: The amino group of 2-(4-Aminophenyl)ethanol can be used to
functionalize graphene nanoplatelets, modifying their surface properties for various
applications.[1]

Experimental Protocols
Synthesis of 2-(4-Aminophenyl)ethanol from 4-
Nitrophenylethanol

This protocol describes the reduction of 4-nitrophenylethanol to 2-(4-Aminophenyl)ethanol.

Materials:

4-Nitrophenylethanol

Methanol

0.1 M Hydrochloric acid

Pt-SnO2/C catalyst

30% Sodium hydroxide solution
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Equipment:

1000 mL three-necked flask

Thermometer

Mechanical stirrer

Reflux condenser

Thin Layer Chromatography (TLC) apparatus
Procedure:

e To a 1000 mL three-necked flask equipped with a thermometer, mechanical stirrer, and reflux
condenser, add 10 mL of 0.1 M hydrochloric acid, 500 mL of methanol, and 2 g of Pt-SnO2/C
catalyst.

e Heat the mixture to 68°C.

e Add 100 g of 4-nitrophenylethanol to the reaction mixture.

e Adjust the pH of the reaction to 7 using a 30% NaOH solution.

» Slowly add water dropwise and collect approximately 75 g of distillate.

e Maintain the reaction at a reflux temperature of 68°C.

o Monitor the progress of the reaction by TLC until the starting material is no longer visible.

e Upon completion, the catalyst is removed by filtration from the warm solution. The volatiles
are then distilled off under vacuum using a rotary evaporator.

» To the liquid residue, 50 ml of absolute ethanol is added, and the solvent is distilled off. The
remaining suspension is left to crystallize.

e The crystals are filtered from the mother liquor, washed with absolute ethanol, and dried
under vacuum over P4010 to yield white crystals of 2-(4-aminophenyl)ethanol.[2]
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Synthesis of 4-Aminostyrene from 2-(4-
Aminophenyl)ethanol

This protocol details the dehydration of 2-(4-Aminophenyl)ethanol to form 4-aminostyrene.
Materials:

e 2-(4-Aminophenyl)ethanol (p-aminophenylethanol)

Potassium hydroxide (KOH)

Ether

Dry ice

Acetone

Equipment:

e Heating apparatus (e.g., Bunsen burner)

o Reaction vessel suitable for heating under reduced pressure

o Condenser with a cold trap (Dry Ice-acetone bath)

e Separatory funnel

o Filtration apparatus

Procedure:

 In a suitable reaction vessel, combine 9.2 g of 2-(4-Aminophenyl)ethanol with 8.8 g of
potassium hydroxide.

» Heat the mixture under a nitrogen atmosphere at a reduced pressure of approximately 6
mm.

e The product is collected by cooling the vapor in a condenser with a Dry Ice-acetone bath.
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e The collected product is extracted with ether.

e The ether extract is dried over solid KOH and then filtered.

o Evaporation of the ether yields 4-aminostyrene (p-aminostyrene). The yield is reported to be

around 6.4 g.[8]

Visualizations: Workflows and Logical Relationships

As 2-(4-Aminophenyl)ethanol is primarily a synthetic intermediate, the following diagrams

illustrate its role in key synthetic workflows rather than biological signaling pathways.
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Caption: Synthetic workflow for 2-(4-Aminophenyl)ethanol.
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Caption: Role of 2-(4-Aminophenyl)ethanol in Mirabegron synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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